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Compound of Interest

Compound Name: Trinonylamine

CAS No.: 2044-22-6

Cat. No.: B1295302

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trinonylamine, systematically known as tri-n-nonylamine, is a symmetrical tertiary amine

characterized by the presence of three nonyl (nine-carbon) alkyl chains attached to a central

nitrogen atom. While not as commonly encountered in laboratory settings as its shorter-chain

counterparts like triethylamine, trinonylamine and other long-chain tertiary amines possess

unique physicochemical properties that make them valuable in specialized industrial and

research applications. This guide provides a comprehensive overview of the molecular

characteristics, synthesis, and key applications of trinonylamine, offering insights for its

effective utilization in scientific endeavors.

Core Molecular and Physical Properties
Trinonylamine is a high-molecular-weight amine with distinct lipophilic characteristics due to

its long alkyl chains. These structural features directly influence its physical properties and

reactivity.
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Molecular Formula and Weight
The chemical identity of trinonylamine is defined by its molecular formula and weight:

Molecular Formula: C₂₇H₅₇N[1][2][3]

Molecular Weight: 395.75 g/mol [2]

CAS Number: 2044-22-6[1][2][4]

Physicochemical Data
The physical properties of trinonylamine are summarized in the table below. Its high boiling

point and low water solubility are characteristic of long-chain aliphatic compounds.

Property Value Source

Appearance
Clear, colorless to light yellow

liquid
[2][3]

Boiling Point 270 °C at 1 mmHg [2]

Density 0.81 - 0.821 g/cm³ [2][4]

Refractive Index 1.4500 to 1.4540 [2]

pKa 9.93 ± 0.50 (Predicted) [1][2]

Molecular Structure and Visualization
The structure of trinonylamine features a central nitrogen atom bonded to three straight-chain

nonyl groups. This arrangement results in a sterically hindered and highly lipophilic molecule.

Caption: Molecular structure of trinonylamine.

Synthesis of Trinonylamine
The synthesis of trinonylamine, like other long-chain tertiary amines, can be achieved through

several established routes in organic chemistry. The choice of method often depends on the

availability of starting materials, desired purity, and scale of the reaction.
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General Synthetic Approaches
The industrial production of long-chain tertiary amines often involves the reaction of long-chain

olefins with primary or secondary amines. Another common approach is the direct amination of

fatty alcohols or aldehydes. These methods are advantageous for their use of readily available

feedstocks.

A general and versatile laboratory-scale synthesis of tertiary amines is the reductive amination

of carbonyl compounds. This method offers a high degree of control over the final product.

Illustrative Experimental Protocol: Reductive Amination
This protocol outlines a general procedure for the synthesis of a tertiary amine like

trinonylamine via reductive amination.

Step 1: Formation of the Enamine Intermediate

In a round-bottom flask, dissolve nonanal (an aldehyde with a nine-carbon chain) in a

suitable organic solvent such as toluene or tetrahydrofuran (THF).

Add di-n-nonylamine to the solution. The molar ratio of aldehyde to secondary amine should

be approximately 1:1.

If desired, a catalytic amount of a weak acid (e.g., p-toluenesulfonic acid) can be added to

facilitate the reaction.

The mixture is typically heated to reflux with a Dean-Stark apparatus to remove the water

formed during the reaction, driving the equilibrium towards the enamine product.

Step 2: Reduction to the Tertiary Amine

Cool the reaction mixture containing the enamine intermediate to room temperature.

Slowly add a reducing agent. Common choices include sodium borohydride (NaBH₄) or

sodium triacetoxyborohydride (STAB). STAB is often preferred as it is milder and more

selective.
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The reaction is stirred at room temperature or with gentle heating until the reduction is

complete, which can be monitored by techniques such as thin-layer chromatography (TLC)

or gas chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Purification

Quench the reaction by carefully adding water or a dilute aqueous acid solution.

Extract the aqueous layer with a water-immiscible organic solvent (e.g., diethyl ether or ethyl

acetate).

Combine the organic extracts, wash with brine, and dry over an anhydrous salt such as

sodium sulfate.

Remove the solvent under reduced pressure to yield the crude trinonylamine.

The crude product can be purified by vacuum distillation or column chromatography to obtain

the final, high-purity trinonylamine.

Caption: General workflow for the synthesis of trinonylamine via reductive amination.

Applications in Research and Industry
The unique properties of trinonylamine lend it to a range of specialized applications,

particularly where its lipophilicity and basicity are advantageous.

Solvent Extraction and Metallurgy
Long-chain amines, including trinonylamine, are effective extractants in hydrometallurgy. They

can be used for the selective extraction of metal ions from aqueous solutions, particularly in the

recovery of valuable or heavy metals from ores and waste streams. The amine acts as a liquid

ion exchanger, forming a complex with the metal ion that is soluble in an organic phase.

Phase Transfer Catalysis
In multiphase reaction systems, trinonylamine can function as a phase transfer catalyst. It

facilitates the transport of anionic reactants from an aqueous phase to an organic phase where
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the reaction occurs. Its long alkyl chains enhance its solubility in the organic phase, improving

the efficiency of the catalytic process.

Corrosion Inhibition
The long alkyl chains of trinonylamine allow it to form a protective, hydrophobic layer on metal

surfaces. This property makes it a useful component in corrosion inhibitor formulations for

various industrial applications, particularly in the oil and gas industry.

Intermediate in Chemical Synthesis
Trinonylamine serves as a versatile intermediate in the synthesis of other complex organic

molecules. Its nucleophilic nitrogen atom can participate in a variety of chemical

transformations, and its long alkyl chains can be used to introduce lipophilicity into the final

product. For instance, it can be a precursor for the synthesis of quaternary ammonium

compounds, which have applications as surfactants, disinfectants, and fabric softeners.[5]

Safety and Handling
Trinonylamine is classified as a hazardous substance and requires careful handling in a

laboratory or industrial setting.

Hazards: It is known to cause skin and serious eye irritation.[1][3]

Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or under a chemical fume hood.

For detailed safety information, always consult the latest Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
Trinonylamine is a specialized long-chain tertiary amine with a unique set of properties that

make it a valuable tool in various scientific and industrial domains. Its high lipophilicity, coupled

with the reactivity of its tertiary amine group, enables its use in solvent extraction, phase

transfer catalysis, corrosion inhibition, and as a key intermediate in organic synthesis. A
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thorough understanding of its chemical characteristics and appropriate handling procedures is

essential for its safe and effective application in research and development.

References
TRI-N-NONYLAMINE | CAS#:2044-22-6. (2025, September 18). Chemsrc. Retrieved

January 17, 2026, from [Link]

PubChem. (n.d.). N,N-Dinonyl-1-nonanamine. Retrieved January 17, 2026, from [Link]

PubChem. (n.d.). N,N-Dinonyl-1-nonanamine. Retrieved January 17, 2026, from [Link]

Process of making long chain internal fatty tertiary amines. (n.d.). Google Patents.
Production of long-chain tertiary amines. (n.d.). Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. TRI-N-NONYLAMINE | 2044-22-6 [chemicalbook.com]

3. N,N-Dinonyl-1-nonanamine | C27H57N | CID 137295 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. TRI-N-NONYLAMINE | CAS#:2044-22-6 | Chemsrc [chemsrc.com]

5. US7342136B2 - Process of making long chain internal fatty tertiary amines - Google
Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Trinonylamine:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295302/docs#an-in-depth-technical-guide-to-
trinonylamine-properties-synthesis-and-applications]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemsrc.com/en/cas/2044-22-6_242908.html
https://pubchem.ncbi.nlm.nih.gov/compound/137295
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dinonyl-1-nonanamine
https://www.benchchem.com/product/b1295302?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/tri-n-nonylamine-dic65448.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5459054.htm
https://pubchem.ncbi.nlm.nih.gov/compound/137295
https://pubchem.ncbi.nlm.nih.gov/compound/137295
https://www.chemsrc.com/en/cas/2044-22-6_406372.html
https://patents.google.com/patent/US7342136B2/en
https://patents.google.com/patent/US7342136B2/en
https://www.benchchem.com/product/b1295302/docs#an-in-depth-technical-guide-to-trinonylamine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1295302/docs#an-in-depth-technical-guide-to-trinonylamine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1295302/docs#an-in-depth-technical-guide-to-trinonylamine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1295302/docs#an-in-depth-technical-guide-to-trinonylamine-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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